An In-depth Technical Guide to the Physical and Chemical Properties of Butylamine Hydrochloride
An In-depth Technical Guide to the Physical and Chemical Properties of Butylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
Butylamine (B146782) hydrochloride (C₄H₁₂ClN), the hydrochloride salt of the primary aliphatic amine n-butylamine, is a versatile chemical intermediate with applications in organic synthesis and the development of pharmaceuticals and agrochemicals.[1][2] Its physical and chemical characteristics are fundamental to its handling, reactivity, and application in various scientific disciplines. This technical guide provides a comprehensive overview of the core physical and chemical properties of butylamine hydrochloride, complete with experimental protocols and graphical representations of key concepts and workflows.
Core Physical and Chemical Properties
Butylamine hydrochloride is a white to almost white crystalline powder.[3] It is the product of the reaction between n-butylamine and hydrochloric acid. The presence of the ionic hydrochloride group significantly influences its physical properties, most notably its solubility, when compared to its free base form, n-butylamine.
Table 1: General and Physical Properties of Butylamine Hydrochloride
| Property | Value | Source(s) |
| Chemical Name | Butan-1-amine hydrochloride | [4] |
| Synonyms | n-Butylamine hydrochloride, 1-Aminobutane hydrochloride, Butylammonium (B8472290) chloride | [2] |
| CAS Number | 3858-78-4 | [5] |
| Molecular Formula | C₄H₁₂ClN | [4] |
| Molecular Weight | 109.60 g/mol | [4] |
| Appearance | White to almost white powder/crystal | [3] |
| Melting Point | 212-217 °C | [5] |
| Solubility in Water | Highly soluble ("almost transparency") | [2][3] |
Table 2: Acid-Base Properties
| Property | Value | Notes | Source(s) |
| pKa of n-butylamine (conjugate acid) | 10.78 | This is the pKa of the butylammonium ion (CH₃(CH₂)₃NH₃⁺). | [6] |
Note: The pKa of butylamine hydrochloride itself is not typically reported; instead, the pKa of its conjugate acid (the butylammonium ion) is the relevant value for understanding its behavior in solution.
Chemical Reactivity
As a primary amine salt, butylamine hydrochloride can be converted back to its free amine form, n-butylamine, by treatment with a base. The free amine possesses a nucleophilic nitrogen atom with a lone pair of electrons, making it reactive towards electrophiles. Key reactions include:
-
Alkylation: Reaction with alkyl halides to form secondary, tertiary amines, or quaternary ammonium (B1175870) salts.[2]
-
Acylation: Reaction with acyl chlorides or anhydrides to form amides.[2]
These reactions are fundamental to its use as a building block in organic synthesis.
Experimental Protocols
Determination of Melting Point
The melting point of butylamine hydrochloride can be accurately determined using the capillary method with either a Mel-Temp apparatus or a Thiele tube.
Methodology:
-
Sample Preparation: A small amount of dry butylamine hydrochloride is finely crushed and packed into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the sample is compact.[7]
-
Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the Mel-Temp apparatus.
-
Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.[8]
-
Observation: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[8] A pure substance will have a sharp melting range of 1-2 °C.[9]
Determination of Aqueous Solubility (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a specific solvent.
Methodology:
-
Preparation: An excess amount of butylamine hydrochloride is added to a known volume of deionized water in a sealed flask.
-
Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.
-
Separation: The suspension is allowed to stand, and the undissolved solid is separated from the saturated solution by filtration or centrifugation.
-
Analysis: The concentration of butylamine hydrochloride in the clear, saturated solution is determined using a suitable analytical method, such as titration or spectroscopy.
Determination of pKa (Potentiometric Titration)
The pKa of the butylammonium ion can be determined by potentiometric titration of an aqueous solution of butylamine hydrochloride with a standardized solution of a strong base (e.g., NaOH).
Methodology:
-
Solution Preparation: A known concentration of butylamine hydrochloride is dissolved in deionized water.
-
Titration: A standardized solution of NaOH is added in small increments to the butylamine hydrochloride solution.
-
pH Measurement: The pH of the solution is measured after each addition of the titrant using a calibrated pH meter.
-
Data Analysis: A titration curve is constructed by plotting the pH of the solution against the volume of NaOH added. The pKa is the pH at which half of the butylamine hydrochloride has been neutralized (i.e., at the half-equivalence point).
Spectral Data
¹H NMR Spectroscopy
The ¹H NMR spectrum of butylamine hydrochloride would show characteristic signals for the protons on the butyl chain. The protons on the carbon adjacent to the nitrogen atom (α-protons) would be the most deshielded. The signals for the NH₃⁺ protons are often broad and may exchange with deuterium (B1214612) in D₂O.
Infrared (IR) Spectroscopy
As an amine salt, butylamine hydrochloride exhibits characteristic IR absorption bands. A prominent feature is a broad, strong absorption in the 2500-3300 cm⁻¹ region, which is due to the N-H stretching vibrations of the ammonium group.[10]
Mandatory Visualizations
Caption: Dissociation of Butylamine Hydrochloride in Water.
Caption: Experimental Workflow for Physical and Chemical Characterization.
References
- 1. N-butylamine hydrochloride [webbook.nist.gov]
- 2. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
- 3. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]
- 4. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
- 6. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. chem.libretexts.org [chem.libretexts.org]
- 8. chem.ucalgary.ca [chem.ucalgary.ca]
- 9. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 10. spectroscopyonline.com [spectroscopyonline.com]
